Cas no 1020174-05-3 (Benzyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboxylate)

• Product Name: Benzyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• CAS No: 1020174-05-3
• MF: C₂₃H₂₈BNO₄
• MW: 393.2837266922
• CID: 2108519
• PubChem ID: 67252180
• Update Time: 2025-06-28

Benzyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3,4-dihydro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinoline-2(1H)-carboxylate
• Benzyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• UTVQLPVFCCVZTJ-UHFFFAOYSA-N

• Inchi： 1S/C23H28BNO4/c1-22(2)23(3,4)29-24(28-22)20-11-10-19-15-25(13-12-18(19)14-20)21(26)27-16-17-8-6-5-7-9-17/h5-11,14H,12-13,15-16H2,1-4H3
• InChI Key： UTVQLPVFCCVZTJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3CN(C(=O)OCC4C=CC=CC=4)CCC=3C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 573
• Topological Polar Surface Area: 48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on Benzyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboxylate

Benzyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboxylate: A Key Intermediate in Modern Medicinal Chemistry

Benzyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboxylate is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. This molecule belongs to the class of dihydroisoquinoline derivatives, which are known for their biological activities and therapeutic potential. The CAS No. 1020174-05-3 serves as a unique identifier for this compound, facilitating its use in scientific research and industrial applications.

The dioxaborolan-2-yl group, also known as a boronic ester, plays a crucial role in the reactivity and functionality of this compound. This tetramethyl-substituted boronic ester is particularly noteworthy for its stability and compatibility with various synthetic methodologies. The 3,4-dihydroisoquinoline ring system is a key structural motif, often associated with antimicrobial and anti-inflammatory properties, making this compound a promising candidate for further pharmacological exploration.

Recent studies have highlighted the significance of boronic ester derivatives in the development of targeted drug delivery systems. The Benzyl group attached to the dihydroisoquinoline ring enhances the hydrophobicity of the molecule, which is essential for its solubility in organic solvents and its ability to cross biological membranes. This hydrophobic interaction is a critical factor in the bioavailability of the final therapeutic product.

One of the most notable applications of Benzyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboxylate is in the synthesis of small molecule inhibitors targeting specific protein-protein interactions. The boronic ester moiety is often used as a bioconjugation tool to link the dihydroisoquinoline scaffold to other functional groups, enabling the creation of bispecific antibodies and multivalent ligands. This chemical versatility has been extensively explored in recent drug discovery initiatives.

Research published in 2023 has demonstrated the potential of this compound in the development of anti-cancer agents. The dihydroisoquinoline core has been shown to exhibit cytotoxic activity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The boronic ester group enhances the selectivity of the molecule, reducing off-target effects and improving therapeutic outcomes. This selective toxicity is a major advantage in the design of targeted therapies.

Another area of interest is the synthetic utility of this compound in the creation of prodrugs. The Benzyl group can be cleaved under specific enzymatic conditions, releasing the active dihydroisoquinoline moiety at the site of action. This controlled release mechanism is particularly valuable in chronic disease management, where sustained drug delivery is required. The boronic ester functionality also allows for click chemistry approaches, enabling the rapid assembly of complex drug molecules.

Recent advances in computational chemistry have further expanded the understanding of this compound's molecular interactions. Molecular docking studies have revealed that the dihydroisoquinoline ring can bind to specific protein targets, such as kinase enzymes and ion channels, with high affinity and specificity. This binding affinity is critical for the development of targeted therapies with minimal side effects.

The synthetic pathway to Benzyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboxylate involves several key reaction steps, including boronic ester formation, ring closure, and functional group modification. The tetramethyl substitution on the boronic ester group is particularly important for its stability and reactivity, as it prevents unwanted hydrolysis under physiological conditions.

Furthermore, the Benzyl group can be modified to introduce additional functionalities, such as fluorine atoms or electron-withdrawing groups, to enhance the pharmacokinetic properties of the final product. These modifications can significantly impact the metabolism, distribution, and excretion of the compound, making it a valuable tool in drug optimization strategies.

The dihydroisoquinoline scaffold has also been explored for its anti-inflammatory properties. Studies have shown that derivatives of this compound can inhibit NF-κB signaling, a key pathway involved in inflammatory responses. This anti-inflammatory activity makes the compound a potential candidate for the treatment of autoimmune diseases and chronic inflammatory conditions.

Despite its promising applications, the Benzyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboxylate also presents challenges in synthetic chemistry. The boronic ester group is susceptible to hydrolysis under certain conditions, requiring careful reaction conditions to maintain its integrity. Additionally, the dihydroisoquinoline ring can undergo ring-opening reactions, which may lead to the formation of unwanted byproducts.

Recent methodological advancements have addressed these challenges by introducing protecting groups and catalytic systems that enhance the stability and selectivity of the reaction. These innovative approaches have significantly improved the efficiency of the synthesis, making the compound more accessible for research and development purposes.

In conclusion, Benzyl 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydroisoquinoline-2(1H)-carboxylate represents a key intermediate in the field of medicinal chemistry. Its unique structural features and functional versatility make it a valuable tool for the development of novel therapeutics. As research in this area continues to evolve, the potential applications of this compound are expected to expand, contributing to the advancement of modern medicine.